Cas no 848316-29-0 (4-{(adamantan-1-yl)formamidomethyl}benzoic acid)

4-{(Adamantan-1-yl)formamidomethyl}benzoic acid is a specialized organic compound featuring an adamantane moiety linked to a benzoic acid derivative via a formamidomethyl bridge. This structure imparts unique steric and electronic properties, making it valuable in medicinal chemistry and materials science. The adamantane group enhances lipophilicity and metabolic stability, while the benzoic acid functionality provides a reactive site for further derivatization. Its rigid, cage-like structure contributes to high thermal and chemical stability, making it suitable for applications requiring robust molecular frameworks. This compound is particularly useful in the design of pharmaceutical intermediates, supramolecular assemblies, and advanced polymers, where controlled steric hindrance and functional group compatibility are critical.
4-{(adamantan-1-yl)formamidomethyl}benzoic acid structure
848316-29-0 structure
Product Name:4-{(adamantan-1-yl)formamidomethyl}benzoic acid
CAS No:848316-29-0
MF:C19H23NO3
MW:313.390825510025
CID:3108467
PubChem ID:4962855
Update Time:2025-06-14

4-{(adamantan-1-yl)formamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{[(1-adamantylcarbonyl)amino]methyl}benzoic acid
    • 4-{(adamantan-1-yl)formamidomethyl}benzoic acid
    • CS-0234394
    • HMS2896L19
    • G49751
    • MLS001179723
    • SR-01000073731
    • 4-([(ADAMANTAN-1-YL)FORMAMIDO]METHYL)BENZOIC ACID
    • AKOS000117779
    • 848316-29-0
    • 4-[(adamantane-1-carbonylamino)methyl]benzoic Acid
    • 4-{[(adamantan-1-yl)formamido]methyl}benzoic acid
    • 4-[(adamantan-1-ylformamido)methyl]benzoicacid
    • Z85879633
    • SR-01000073731-1
    • SMR000595101
    • AB00738761-01
    • 4-[(adamantan-1-ylformamido)methyl]benzoic acid
    • EN300-14143
    • CHEMBL1480484
    • Inchi: 1S/C19H23NO3/c21-17(22)16-3-1-12(2-4-16)11-20-18(23)19-8-13-5-14(9-19)7-15(6-13)10-19/h1-4,13-15H,5-11H2,(H,20,23)(H,21,22)
    • InChI Key: MWRRKIOCVXHVSL-UHFFFAOYSA-N
    • SMILES: O=C(C12CC3CC(CC(C3)C1)C2)NCC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 313.16779360Da
  • Monoisotopic Mass: 313.16779360Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.4Ų

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Additional information on 4-{(adamantan-1-yl)formamidomethyl}benzoic acid

Comprehensive Overview of 4-{(adamantan-1-yl)formamidomethyl}benzoic acid (CAS No. 848316-29-0)

4-{(adamantan-1-yl)formamidomethyl}benzoic acid (CAS No. 848316-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique adamantane-based structure, is often explored for its potential applications in drug development, particularly in targeting neurodegenerative diseases and metabolic disorders. The adamantane moiety, a hallmark of this molecule, is known for its stability and lipophilicity, making it a valuable scaffold in medicinal chemistry.

In recent years, the demand for adamantane derivatives has surged due to their role in designing novel therapeutics. Researchers are particularly interested in how 4-{(adamantan-1-yl)formamidomethyl}benzoic acid can be utilized to enhance drug delivery systems. Its benzoic acid component provides excellent solubility and bioavailability, which are critical factors in formulating effective medications. This compound is also being studied for its potential anti-inflammatory and antioxidant properties, aligning with the growing focus on holistic and preventive healthcare.

The synthesis of CAS No. 848316-29-0 involves multi-step organic reactions, often starting with adamantane-1-carboxylic acid. The process typically includes amidation and esterification steps, followed by purification to achieve high purity levels. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and purity. These rigorous quality control measures ensure that the final product meets the stringent standards required for pharmaceutical applications.

One of the most intriguing aspects of 4-{(adamantan-1-yl)formamidomethyl}benzoic acid is its potential role in addressing neurodegenerative diseases like Alzheimer's and Parkinson's. The adamantane group is known to cross the blood-brain barrier efficiently, a property that is highly sought after in CNS drug development. Additionally, its formamidomethyl linkage offers versatility in chemical modifications, enabling researchers to tailor the compound for specific therapeutic targets.

Beyond pharmaceuticals, CAS No. 848316-29-0 is also being explored in material science. Its robust structure and thermal stability make it a candidate for developing high-performance polymers and coatings. Industries are increasingly looking for sustainable and durable materials, and this compound's unique properties could contribute to innovations in this space. For instance, its incorporation into polymer matrices could enhance mechanical strength and resistance to environmental degradation.

The global market for adamantane-based compounds is expected to grow significantly, driven by their diverse applications. 4-{(adamantan-1-yl)formamidomethyl}benzoic acid is poised to play a pivotal role in this expansion, particularly as researchers uncover new uses for this versatile molecule. With ongoing advancements in synthetic chemistry and drug discovery, the future looks promising for this compound and its derivatives.

For those interested in sourcing CAS No. 848316-29-0, it is essential to collaborate with reputable suppliers who adhere to strict quality standards. The compound's purity and stability are paramount, especially for research and development purposes. Additionally, staying updated with the latest scientific literature can provide valuable insights into emerging applications and synthetic methodologies.

In conclusion, 4-{(adamantan-1-yl)formamidomethyl}benzoic acid represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to material science, highlight its potential to address some of today's most pressing challenges. As research continues to unfold, this compound is likely to remain a focal point in scientific and industrial communities.

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